Cas no 17451-22-8 (3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-)
17451-22-8 structure
Product Name:3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-
CAS No:17451-22-8
MF:C11H10O3
MW:190.195303440094
CID:1360011
Update Time:2024-08-17
3-Butenoic acid, 4-(4-methylphenyl)-2-oxo- Chemical and Physical Properties
Names and Identifiers
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- 3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-
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- Inchi: 1S/C11H10O3/c1-8-2-4-9(5-3-8)6-7-10(12)11(13)14/h2-7H,1H3,(H,13,14)
- InChI Key: OPXZMUYXMAYBPG-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(=O)C=CC1=CC=C(C)C=C1
Computed Properties
- Exact Mass: 190.063
- Monoisotopic Mass: 190.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 54.4A^2
Experimental Properties
- Density: 1.227±0.06 g/cm3(Predicted)
- Melting Point: 127 °C(Solv: benzene (71-43-2))
- Boiling Point: 335.7±35.0 °C(Predicted)
- pka: 2.29±0.54(Predicted)
3-Butenoic acid, 4-(4-methylphenyl)-2-oxo- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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